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Compound of Interest

Compound Name: AKTide-2T

Cat. No.: B561564

This document provides crucial safety and logistical information for the proper disposal of
AKTide-2T, a synthetic peptide commonly used as a substrate for the Akt/PKB protein kinase.
The following procedures are designed to ensure the safety of laboratory personnel and
compliance with standard regulations for handling chemical and radioactive waste. This guide
Is intended for researchers, scientists, and drug development professionals.

Disclaimer: No official Safety Data Sheet (SDS) for AKTide-2T could be located. The following
disposal procedures are based on the known components of the product (a synthetic peptide
and trifluoroacetate salt) and its common use in assays involving radioactive materials. Always
consult your institution's Environmental Health and Safety (EHS) office for specific local
regulations.

Physicochemical and Biological Data of AKTide-2T

The following table summarizes the key quantitative data for AKTide-2T.[1]
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Property Value
Molecular Weight 1715.89 g/mol
Molecular Formula C74H114N28020

] ] Ala-Arg-Lys-Arg-Glu-Arg-Thr-Tyr-Ser-Phe-Gly-
Amino Acid Sequence

His-His-Ala
Form Lyophilized solid
Solubility Soluble to 1 mg/ml in water[1]
Storage Desiccate at -20°C[1]

Substrate for Akt/PKB; competitive inhibitor of

Biological Activit
J Y histone H2B phosphorylation.[2]

Disposal Procedures

The proper disposal method for AKTide-2T depends on whether it is in its pure, unused form,
in a non-radioactive solution, or part of a radioactive experiment.

Scenario 1: Disposal of Unused, Lyophilized AKTide-2T

Unused, lyophilized AKTide-2T is considered a non-hazardous chemical waste.
Step-by-Step Procedure:

o Containerization: Place the original vial containing the unused peptide into a clearly labeled,
sealed container for chemical waste.

e Labeling: The label should include "Waste AKTide-2T (synthetic peptide)" and the
approximate quantity.

o Collection: Arrange for pickup by your institution's hazardous waste management service. Do
not dispose of it in the regular trash.

Scenario 2: Disposal of Non-Radioactive AKTide-2T
Solutions
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This procedure applies to aqueous solutions of AKTide-2T that have not been used in
radioactive experiments. As AKTide-2T is supplied as a trifluoroacetate (TFA) salt, the disposal
of its solutions should consider the presence of TFA. While TFA is a strong acid, at the low
concentrations typical for these solutions, it is generally managed as a standard chemical
waste.

Step-by-Step Procedure:

o Collection: Collect all aqueous waste containing AKTide-2T in a dedicated, sealed, and
appropriately labeled waste container.

e Labeling: Label the container "Aqueous waste with AKTide-2T (trifluoroacetate salt).”

o Disposal: The collected waste should be disposed of through your institution's chemical
waste program. Do not pour it down the drain unless explicitly permitted by your local EHS
office.

Scenario 3: Disposal of AKTide-2T from Radioactive
Kinase Assays (Containing 32P)

A common application for AKTide-2T is in in-vitro kinase assays, which often utilize
radiolabeled ATP, such as [y-32P]-ATP.[2] This results in radioactive waste that requires special
handling.

Properties of Phosphorus-32 (32P):

Property Value

Half-life 14.29 days
Radiation Type Beta emitter
Shielding Plexiglas (1 cm)

Step-by-Step Disposal Procedure for 32P-Containing Waste:

e Segregation: All waste from the radioactive assay, including pipette tips, microcentrifuge
tubes, and any unused reaction mixtures, must be segregated into designated radioactive
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waste containers.

o Waste Containers:

o Solid Waste: Use a container specifically labeled for solid 32P waste. This should be lined
with a plastic bag and shielded with Plexiglas.[3][4]

o Liquid Waste: Collect in a labeled container for liquid 32P waste. This container should also
be appropriately shielded.

e Labeling: All radioactive waste containers must be clearly labeled with the radioisotope (32P),
the date, the lab and principal investigator's name, and the estimated activity.

o Decay-in-Storage: Due to its relatively short half-life, the most common disposal method for
32p js decay-in-storage.[5] The waste is stored in a designated, shielded area for at least 10
half-lives (approximately 143 days).

» Final Disposal: After the decay period, the waste should be monitored with a Geiger counter
to ensure its radioactivity has returned to background levels.[4] Once confirmed, it can be
disposed of as non-radioactive waste, following your institution's specific procedures for
decontaminated waste.

Experimental Protocol and Signaling Pathway
In-Vitro AKT Kinase Assay Protocol

The following is a typical protocol for an in-vitro kinase assay using AKTide-2T and [y-32P]-ATP,
as described in the literature.[2]

Materials:

Purified AKT enzyme

AKTide-2T

[y-32P]-ATP

Reaction Buffer (e.g., 20 mM HEPES, pH 7.4, 10 mM MgClz, 10 mM DTT, 0.5 mM EGTA)
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Stop Solution (e.g., 8 N HCI with 1 mM ATP)

P81 phosphocellulose paper

0.5% Phosphoric acid

Scintillation counter

Procedure:

Prepare a 30 pl reaction mixture containing the reaction buffer, 50 uM AKTide-2T, and 100
UM ATP with 3 uCi of [y-32P]-ATP.[2]

« Initiate the reaction by adding 0.1 pg of purified AKT.[2]

e Incubate at 25°C for a designated time (e.g., 5-15 minutes).[2]

o Terminate the reaction by adding 10 pl of the stop solution.[2]

» Spot an aliquot of the reaction mixture onto P81 phosphocellulose paper.[2]

o Wash the P81 paper four times with 0.5% phosphoric acid to remove unincorporated [y-32P]-
ATP.[2]

e Quantify the incorporated radioactivity using a scintillation counter.[2]
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AKT Kinase Assay Workflow
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Caption: Workflow for an in-vitro AKT kinase assay.

AKT Signaling Pathway
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AKTide-2T serves as an in-vitro substrate to measure the activity of AKT (also known as
Protein Kinase B), a key node in cellular signaling pathways that regulate cell growth,
proliferation, and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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